Cas no 2680685-99-6 (benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate)

• Product Name: benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate
• CAS No: 2680685-99-6
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 5633262
• PubChem ID: 165937741
• Update Time: 2025-07-13

benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28286454
• benzyl N-(1-oxo-1lambda6,4-thiazepan-1-ylidene)carbamate
• 2680685-99-6

• Inchi： 1S/C13H18N2O3S/c16-13(18-11-12-5-2-1-3-6-12)15-19(17)9-4-7-14-8-10-19/h1-3,5-6,14H,4,7-11H2
• InChI Key： LTOHKRCBUPAUNN-UHFFFAOYSA-N
• SMILES： S1(CCNCCC1)(=NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 282.10381361g/mol
• Monoisotopic Mass: 282.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.1Ų